[1-(3-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine
Overview
Description
“(3-Chloro-2-fluorophenyl)methanamine” is a compound with the CAS Number: 72235-55-3 and a molecular weight of 159.59 . It is stored in a dark place, under an inert atmosphere, at 2-8°C . The compound is in liquid form .
Molecular Structure Analysis
The linear formula for “(3-Chloro-2-fluorophenyl)methanamine” is C7H7ClFN . For “1-(3-Chloro-2-fluorophenyl)ethanamine hydrochloride”, the Inchi Code is 1S/C8H9ClFN.ClH/c1-5(11)6-3-2-4-7(9)8(6)10;/h2-5H,11H2,1H3;1H .
Physical and Chemical Properties Analysis
“(3-Chloro-2-fluorophenyl)methanamine” has a molecular weight of 159.59 . It is stored in a dark place, under an inert atmosphere, at 2-8°C . The compound is in liquid form .
Scientific Research Applications
Neurokinin-1 Receptor Antagonism
One application involves an orally active, water-soluble neurokinin-1 (NK1) receptor antagonist, suitable for intravenous and oral administration. This compound, with its high affinity and long central duration of action, has been effective in pre-clinical tests relevant to clinical efficacy in emesis (vomiting) and depression, highlighting its potential in treating these conditions without detailing drug use and dosage information (Harrison et al., 2001).
Crystal Structure and Synthesis
Another aspect of scientific research involves the synthesis and structural characterization of triazole derivatives, which have been synthesized in high yields. Crystallization from dimethylformamide solvent produced samples suitable for structure determination by single crystal diffraction. These materials are isostructural with triclinic symmetry, providing insights into the molecular conformation and the interaction of the fluoro and chloro phenyl groups (Kariuki et al., 2021).
Chiral Discrimination
Research also includes the separation of enantiomers on an amylose tris-3,5-dimethylphenyl carbamate stationary phase, where the retention of the enantiomers is influenced by weak hydrogen bonds and enantioselectivity by other interactions. This has implications for chiral discrimination in pharmaceuticals, where the separation of enantiomers is crucial for drug efficacy and safety (Bereznitski et al., 2002).
Antimicrobial Activity
The antimicrobial activity of triazole derivatives has been explored, showing that novel compounds synthesized from triazole precursors exhibit considerable in vitro activity against bacterial and fungal organisms. This opens up potential avenues for the development of new antimicrobial agents (Nagamani et al., 2018).
Antioxidant Properties
Finally, the synthesis and antioxidant capacity of triazole-containing nitrones have been investigated. These novel compounds demonstrate significant antioxidant ability and potential for inhibiting lipid peroxidation, scavenging hydroxyl radicals, and inhibiting soybean lypoxygenase, highlighting their potential as antioxidant agents (Hadjipavlou-Litina et al., 2022).
Safety and Hazards
Properties
IUPAC Name |
[1-(3-chloro-2-fluorophenyl)triazol-4-yl]methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClFN4/c10-7-2-1-3-8(9(7)11)15-5-6(4-12)13-14-15/h1-3,5H,4,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEFOQSIOVJCNOK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)F)N2C=C(N=N2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClFN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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